Cas no 2034284-66-5 (N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide)

• Product Name: N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide
• CAS No: 2034284-66-5
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5378492
• Update Time: 2025-06-09

N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide

• Inchi： 1S/C17H21N5O3/c1-12-9-15(21-25-12)20-17(24)16(23)19-10-13-4-7-22(8-5-13)14-3-2-6-18-11-14/h2-3,6,9,11,13H,4-5,7-8,10H2,1H3,(H,19,23)(H,20,21,24)
• InChI Key： FBOKWYHXYTYCMI-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=CN=C2)CC1)(=O)C(NC1C=C(C)ON=1)=O

Additional information on N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide

Professional Introduction to Compound with CAS No. 2034284-66-5 and Product Name: N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide

The compound with the CAS number 2034284-66-5 and the product name N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]oxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly its 5-methyl-1,2-oxazol-3-yl and (1-pyridin-3-ylpiperidin-4-yl)methyl substituents, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of oxamide derivatives in the development of novel therapeutic agents. The oxamide core, characterized by its N'-(5-methyl-1,2-oxazol-3-yl) moiety, has been shown to exhibit significant biological activity. This moiety is known for its ability to interact with biological targets in a manner that can lead to potent pharmacological effects. The presence of the (1-pyridin-3-ylpiperidin-4-yl)methyl group further enhances the compound's potential by providing additional binding sites for interaction with biological receptors.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Research has demonstrated that oxamide derivatives can modulate neurotransmitter systems, making them candidates for use in conditions such as depression, anxiety, and neurodegenerative diseases. The specific structural features of N'-(5-methyl-1,2-oxazol-3-yl)-N-[(1-pyridin-3-ylpiperidin-4-yll)methyl]oxamide suggest that it may have a unique mechanism of action compared to other oxamide-based compounds.

In addition to its potential in neurological applications, this compound has also shown promise in the treatment of inflammatory diseases. Studies have indicated that oxamide derivatives can inhibit inflammatory pathways by interacting with key enzymes and receptors involved in the inflammatory response. The 5-methyl group and the (1-pyridinyl)piperidine moiety are particularly important for this function, as they provide the necessary interactions with biological targets to modulate inflammation.

The synthesis of N'-(5-methyl-l,2 oxazol -3 - yl) - N - [( l - pyridine - 3 - ylpiperidine - 4 - ylmeth)] oxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for further study. The synthesis typically involves the condensation of appropriate precursors under controlled conditions, followed by purification steps to isolate the desired product.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. This includes in vitro assays to assess its interaction with biological targets and in vivo studies to evaluate its efficacy and toxicity. The results from these studies are crucial for determining whether the compound is suitable for further development into a therapeutic agent.

The latest research on N'-(5-methyl-l , 2 oxazol - 3 - yl) - N - [( l - pyridine - 3 - ylpiperidine - 4 - ylmeth)] oxamide has revealed several interesting findings. One notable discovery is its ability to inhibit certain enzymes involved in cancer cell proliferation. This has led to investigations into its potential as an anti-cancer agent. Additionally, studies have shown that the compound can modulate immune responses, making it a candidate for use in immunomodulatory therapies.

The structural flexibility of this compound allows it to interact with a wide range of biological targets. This versatility is particularly valuable in drug development, as it increases the likelihood that the compound will be effective against multiple diseases or conditions. The (1-pyridine-l3 ylpiperidine) group, in particular, plays a crucial role in this regard by providing additional binding sites for interaction with biological receptors.

Future research on N'-(5-methyl-l , 2 oxazol - 3 - yl) N [( l pyridine 3 ylpiperidine 4 ylmeth)] oxamide will focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process by helping researchers predict how the compound will interact with biological targets and how these interactions can be modified to improve its efficacy.

The development of novel therapeutic agents is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The work on compounds like N'-(5-methyl-l , 2 oxazol - 3 yl) N [( l pyridine 3 ylpiperidine 4 ylmeth)] oxamide exemplifies this collaborative approach by bringing together expertise from multiple disciplines to advance our understanding of disease mechanisms and develop new treatments.